N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide
• InChI: InChI=1S/C23H24FN3O2/c24-18-10-12-19(13-11-18)25-20(28)16-27-22(29)21(17-8-4-3-5-9-17)26-23(27)14-6-1-2-7-15-23/h3-5,8-13H,1-2,6-7,14-16H2,(H,25,28)
• InChI Key: IZTAOQAOPDYWGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)N=C(C(=O)N2CC(=O)NC3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C23H24FN3O2
• Molecular Weight: 393.5 g/mol
• CAS No.: 866847-54-3

Description

N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide is a useful research compound. Its molecular formula is C23H24FN3O2 and its molecular weight is 393.462. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Structure

The novel fluorinated spiro-heterocycles, including N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide, have been synthesized through efficient and regioselective methods. These compounds exhibit excellent yields and are characterized by techniques like X-ray diffraction, FT-IR, and NMR. The properties, such as optimized geometrical parameters, vibrational frequencies, and NMR chemical shifts, are calculated using density functional theory (DFT). This research indicates the potential of these compounds in advanced material science and pharmaceutical applications due to their unique molecular structure and properties (Islam et al., 2015).

Analgesic Activity

Studies on derivatives of this compound have shown significant analgesic activity. The research focuses on the structure-activity relationships of these compounds, indicating the association of analgesic properties with specific structural features. This discovery highlights the compound's potential in developing new analgesic medications (Cohen et al., 1978).

CCR8 Antagonist Applications

Some derivatives of the this compound have been identified as CCR8 antagonists. These compounds show promise in treating chemokine-mediated diseases, particularly respiratory diseases such as asthma, chronic obstructive pulmonary disease, and rhinitis (Dr. Peter Norman, 2007).

Neuropharmacological Profile

Research on compounds structurally related to this compound has revealed their neuropharmacological profiles, particularly as peripheral benzodiazepine receptor (PBR) agonists. These studies demonstrate the potential of these compounds in developing new drugs targeting the central nervous system, offering insights into their mechanisms of action and effects (Okuyama et al., 1999).